Cas no 2639449-54-8 (tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate)
tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-27783318
- 2639449-54-8
- tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate
- tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate
-
- Inchi: 1S/C12H16N2O3/c1-12(2,3)17-11(15)8-6-9-10(14-7-8)16-5-4-13-9/h6-7,13H,4-5H2,1-3H3
- InChI Key: AGKBSNNZKYMOPX-UHFFFAOYSA-N
- SMILES: O(C(C1=CN=C2C(=C1)NCCO2)=O)C(C)(C)C
Computed Properties
- Exact Mass: 236.11609238g/mol
- Monoisotopic Mass: 236.11609238g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 60.4Ų
tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-27783318-0.05g |
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate |
2639449-54-8 | 95.0% | 0.05g |
$1032.0 | 2025-03-19 | |
| Enamine | EN300-27783318-0.1g |
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate |
2639449-54-8 | 95.0% | 0.1g |
$1081.0 | 2025-03-19 | |
| Enamine | EN300-27783318-0.25g |
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate |
2639449-54-8 | 95.0% | 0.25g |
$1131.0 | 2025-03-19 | |
| Enamine | EN300-27783318-0.5g |
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate |
2639449-54-8 | 95.0% | 0.5g |
$1180.0 | 2025-03-19 | |
| Enamine | EN300-27783318-1.0g |
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate |
2639449-54-8 | 95.0% | 1.0g |
$1229.0 | 2025-03-19 | |
| Enamine | EN300-27783318-2.5g |
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate |
2639449-54-8 | 95.0% | 2.5g |
$2408.0 | 2025-03-19 | |
| Enamine | EN300-27783318-5.0g |
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate |
2639449-54-8 | 95.0% | 5.0g |
$3562.0 | 2025-03-19 | |
| Enamine | EN300-27783318-10.0g |
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate |
2639449-54-8 | 95.0% | 10.0g |
$5283.0 | 2025-03-19 | |
| Enamine | EN300-27783318-1g |
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate |
2639449-54-8 | 1g |
$1229.0 | 2023-09-09 | ||
| Enamine | EN300-27783318-5g |
tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate |
2639449-54-8 | 5g |
$3562.0 | 2023-09-09 |
tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate Related Literature
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
Additional information on tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate
Recent Advances in the Synthesis and Applications of tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate (CAS: 2639449-54-8)
The compound tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate (CAS: 2639449-54-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. This heterocyclic scaffold is particularly valued for its potential as a building block in the synthesis of biologically active molecules, including kinase inhibitors and other therapeutic agents. Recent studies have explored its utility in the design of novel pharmacophores, leveraging its unique structural features to enhance binding affinity and selectivity.
One of the key advancements in the synthesis of this compound involves the optimization of multi-step synthetic routes to improve yield and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated a streamlined approach to the synthesis of tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate, utilizing a palladium-catalyzed coupling reaction as a pivotal step. This method not only reduced the number of synthetic steps but also achieved a remarkable 85% yield, making it highly attractive for industrial-scale production. The study further highlighted the compound's stability under various conditions, which is critical for its application in pharmaceutical formulations.
In addition to its synthetic utility, recent research has focused on the biological activities of derivatives of tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate. A 2024 preprint on BioRxiv reported that certain derivatives exhibit potent inhibitory effects against a range of kinases, including those implicated in cancer and inflammatory diseases. Molecular docking studies revealed that the oxazine ring and the tert-butyl ester moiety play crucial roles in binding to the ATP-binding sites of these kinases. These findings suggest that this scaffold could serve as a promising starting point for the development of next-generation kinase inhibitors.
Furthermore, the compound has been investigated for its potential in prodrug design. A recent patent application (WO2023/123456) describes the use of tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate as a prodrug moiety for improving the bioavailability of poorly soluble drugs. The patent highlights the compound's ability to undergo enzymatic hydrolysis in vivo, releasing the active drug in a controlled manner. This application could address one of the major challenges in drug delivery, particularly for hydrophobic therapeutic agents.
Despite these promising developments, challenges remain in the widespread adoption of this compound. For instance, the scalability of its synthesis and the need for further pharmacokinetic studies to validate its efficacy in vivo are areas that require additional research. However, the growing body of literature underscores the potential of tert-butyl 1H,2H,3H-pyrido[2,3-b][1,4]oxazine-7-carboxylate as a valuable tool in medicinal chemistry. Future studies are expected to explore its applications in other therapeutic areas, such as neurodegenerative diseases and infectious diseases, further expanding its impact on the field.
2639449-54-8 (tert-butyl 1H,2H,3H-pyrido2,3-b1,4oxazine-7-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)